Cas no 2229623-03-2 (4-amino-6-(thiophen-3-yl)hexanoic acid)

• Product Name: 4-amino-6-(thiophen-3-yl)hexanoic acid
• CAS No: 2229623-03-2
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 6071835
• PubChem ID: 165790976
• Update Time: 2025-06-08

4-amino-6-(thiophen-3-yl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-(thiophen-3-yl)hexanoic acid
• 2229623-03-2
• EN300-1784399

• Inchi： 1S/C10H15NO2S/c11-9(3-4-10(12)13)2-1-8-5-6-14-7-8/h5-7,9H,1-4,11H2,(H,12,13)
• InChI Key： LXCGDJSKCWSJAX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(CCC(=O)O)N

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 91.6Ų

Additional information on 4-amino-6-(thiophen-3-yl)hexanoic acid

4-amino-6-(thiophen-3-yl)hexanoic acid (CAS No. 2229623-03-2): A Multifaceted Compound in Modern Chemical and Pharmaceutical Research

4-amino-6-(thiophen-3-yl)hexanoic acid, identified by the CAS number 2229623-03-2, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a hexanoic acid backbone substituted with an amino group at the fourth position and a thiophene ring at the sixth position, has garnered attention due to its unique structural properties and potential applications in various biological and chemical contexts.

The structural composition of 4-amino-6-(thiophen-3-yl)hexanoic acid makes it a versatile candidate for further exploration. The presence of both an amino group and a thiophene moiety introduces multiple reactive sites, enabling diverse chemical modifications and functionalizations. These features are particularly valuable in the development of novel pharmaceuticals, where specific molecular interactions are often critical for efficacy and selectivity.

In recent years, there has been growing interest in thiophene-containing compounds due to their broad spectrum of biological activities. Thiophenes, known for their aromatic stability and ability to interact with biological targets, have been extensively studied for their potential in drug discovery. The incorporation of a thiophene ring into 4-amino-6-(thiophen-3-yl)hexanoic acid enhances its pharmacological profile, making it a promising scaffold for designing new therapeutic agents.

One of the most compelling aspects of 4-amino-6-(thiophen-3-yl)hexanoic acid is its potential role in the development of bioactive molecules. The compound’s ability to serve as a precursor or intermediate in synthetic pathways allows researchers to explore various derivatives with tailored properties. For instance, its amino group can be used for amide bond formation, while the thiophene ring can undergo further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of compounds like 4-amino-6-(thiophen-3-yl)hexanoic acid. Studies have indicated that thiophene derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The unique structural features of this compound position it as a candidate for further investigation in these areas. Researchers are increasingly leveraging computational modeling and high-throughput screening techniques to identify novel derivatives with enhanced pharmacological properties.

In addition to its pharmaceutical applications, 4-amino-6-(thiophen-3-yl)hexanoic acid holds promise in materials science. The combination of organic and heterocyclic components in its structure makes it an interesting candidate for developing advanced materials with specific functionalities. For example, its ability to form stable complexes with metals or other organic molecules could be exploited in catalysis or material design.

The synthesis of 4-amino-6-(thiophen-3-yl)hexanoic acid presents both challenges and opportunities. While the presence of multiple reactive sites offers flexibility in synthetic design, it also requires careful optimization to ensure high yields and purity. Recent advances in synthetic methodologies have made it possible to access complex molecules like this one more efficiently than ever before. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields, paving the way for large-scale production.

The growing body of research on 4-amino-6-(thiophen-3-yl)hexanoic acid underscores its importance as a building block in chemical and pharmaceutical innovation. As scientists continue to uncover new applications and derivatives, this compound is likely to play an increasingly significant role in drug discovery and material science. Its unique combination of structural features makes it a valuable asset for researchers seeking to develop novel bioactive molecules with tailored properties.

In conclusion, 4-amino-6-(thiophen-3-yl)hexanoic acid (CAS No. 2229623-03-2) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its structural versatility, coupled with its potential biological activities, positions it as a key player in modern chemical research. As our understanding of its properties continues to expand, so too will its utility in advancing both pharmaceuticals and materials science.